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Compound of Interest

Compound Name:
5-Ethoxy-4-methoxy-2-

methylbenzaldehyde

CAS No.: 104736-35-8

Cat. No.: B1307018

Get Quote

Executive Summary & Chemical Profile
5-Ethoxy-4-methoxy-2-methylbenzaldehyde (CAS: 104736-35-8) is a polysubstituted

aromatic aldehyde serving as a specialized building block.[1] Unlike the commodity chemical

Veratraldehyde (3,4-dimethoxybenzaldehyde), EMMB incorporates a 2-methyl group and a 5-

ethoxy group. This specific substitution pattern introduces unique steric and lipophilic

properties, making it critical for fine-tuning the bioavailability and binding affinity of downstream

pharmaceutical targets.
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Property Data

IUPAC Name 5-Ethoxy-4-methoxy-2-methylbenzaldehyde

CAS Number 104736-35-8

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Key Functional Groups
Aldehyde (C-1), Methyl (C-2), Methoxy (C-4),

Ethoxy (C-5)

Predicted LogP ~2.5 (Higher lipophilicity than Veratraldehyde)

Comparative Structural Analysis
The performance of EMMB is best understood by contrasting it with its closest structural

analogs. The presence of the ortho-methyl group (C-2) is the differentiating factor, influencing

both synthetic reactivity and the pharmacological profile of final compounds.

Table 1: Structural & Electronic Comparison
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Feature EMMB (Target)
Veratraldehyde

(Standard)

4-Methoxy-2-

methylbenzalde

hyde

Implication for

Synthesis

Substituents
2-Me, 4-OMe, 5-

OEt
3-OMe, 4-OMe 2-Me, 4-OMe

EMMB combines

steric bulk with

high electron

density.

Electronic State
Highly Electron-

Rich
Electron-Rich Moderate

Reduced

electrophilicity of

the aldehyde

carbon due to

strong +M effects

from OMe/OEt.

Steric

Environment

High (Ortho-

Methyl)
Low Moderate

The 2-Me group

hinders

nucleophilic

attack, requiring

forcing

conditions for

condensation

reactions.

Lipophilicity
High (Ethyl +

Methyl)

Moderate

(Methyls only)
Moderate

EMMB

derivatives

exhibit improved

membrane

permeability.

Mechanistic Insight: The "Ortho-Methyl" Effect
The C-2 methyl group in EMMB exerts a steric gating effect. In standard benzaldehydes, the

formyl group is freely accessible. In EMMB, the proximal methyl group:

Twists the Carbonyl: It may force the carbonyl group slightly out of planarity with the benzene

ring, reducing resonance stabilization and potentially increasing localized electrophilicity,

though steric hindrance generally dominates.
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Selectivity Control: It prevents side reactions at the C-2 position during electrophilic aromatic

substitutions on the ring.

Experimental Protocols & Causality
Protocol A: Synthesis via Regioselective Vilsmeier-
Haack Formylation
The most robust route to EMMB is the formylation of 1-ethoxy-2-methoxy-4-methylbenzene.

The choice of the Vilsmeier-Haack reaction is driven by its high regioselectivity for the position

para to the strongest activating group (Methoxy) and ortho to the Methyl group, which aligns

with the C-1 target.

Reagents & Setup
Substrate: 1-Ethoxy-2-methoxy-4-methylbenzene (1.0 eq)

Reagent: Phosphorus Oxychloride (POCl₃, 1.2 eq), Dimethylformamide (DMF, 1.5 eq)

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (for higher temp)

Step-by-Step Methodology
Vilsmeier Reagent Formation: In a flame-dried flask under N₂, cool DMF (1.5 eq) to 0°C. Add

POCl₃ (1.2 eq) dropwise over 30 mins. Why? Exothermic formation of the chloroiminium ion

(active electrophile) requires thermal control to prevent decomposition.

Substrate Addition: Dissolve the substrate in DCM and add to the pre-formed Vilsmeier

reagent at 0°C.

Reaction Phase: Warm to reflux (40°C) for 4–6 hours. Monitoring: TLC should show

consumption of the non-polar starting material.

Hydrolysis: Pour the reaction mixture onto crushed ice/sodium acetate (buffered hydrolysis).

Stir vigorously for 1 hour. Mechanism: Hydrolysis converts the intermediate iminium salt into

the target aldehyde.

Isolation: Extract with DCM, wash with brine, and dry over Na₂SO₄.
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Purification: Recrystallize from Ethanol/Hexane (1:4). Note: Column chromatography may be

needed if regioisomers (formylation at C-6) are present, though C-1 is electronically favored.

Figure 1: Vilsmeier-Haack Formylation Pathway for EMMB Synthesis
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Protocol B: Reactivity Validation (Henry Reaction)
To prove the reactivity of EMMB compared to Veratraldehyde, a nitroaldol (Henry)

condensation is the standard benchmark.

Objective: Synthesize the nitrostyrene derivative (precursor to phenethylamines).

Observation: EMMB requires higher temperatures or stronger catalysts (e.g., NH₄OAc/Acetic

Acid at reflux) compared to Veratraldehyde, which reacts readily at lower temperatures. This

confirms the steric hindrance of the 2-methyl group.

Analytical Characterization (Self-Validating Data)
Researchers must validate the structure using NMR to distinguish EMMB from its isomers (e.g.,

5-Ethoxy-2-methoxy-4-methylbenzaldehyde).

Table 2: Diagnostic NMR Signals
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Nucleus Signal (ppm) Multiplicity Assignment
Validation
Check

¹H NMR 10.2 - 10.4 Singlet (1H) -CHO
Distinct aldehyde

peak.

¹H NMR 7.2 - 7.4 Singlet (1H) Ar-H (C-6)

Para to

aldehyde; usually

sharp singlet.

¹H NMR 6.8 - 7.0 Singlet (1H) Ar-H (C-3)

Ortho to

OMe/OEt;

confirms

substitution

pattern.

¹H NMR 4.10 Quartet (2H) -OCH₂CH₃

Characteristic

ethoxy

methylene.

¹H NMR 2.60 Singlet (3H) Ar-CH₃
Critical: Confirm

integration (3H).

¹³C NMR ~188.0 - C=O Carbonyl carbon.

Interpretation: The presence of two aromatic singlets (para to each other) confirms the 1,2,4,5-

substitution pattern. If doublets are observed in the aromatic region, the regiochemistry is

incorrect (likely adjacent protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

